Cas no 2680887-97-0 (benzyl N-(1-acetylcyclopropyl)carbamate)

• Product Name: benzyl N-(1-acetylcyclopropyl)carbamate
• CAS No: 2680887-97-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5923422
• PubChem ID: 71288545
• Update Time: 2025-06-30

benzyl N-(1-acetylcyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1-acetylcyclopropyl)carbamate
• 2680887-97-0
• EN300-7060412
• SCHEMBL14751533

• Inchi： 1S/C13H15NO3/c1-10(15)13(7-8-13)14-12(16)17-9-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,14,16)
• InChI Key： YVCFSJTWYVOUFT-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(1-acetylcyclopropyl)carbamate

Introduction to Benzyl N-(1-acetylcyclopropyl)carbamate (CAS No. 2680887-97-0)

Benzyl N-(1-acetylcyclopropyl)carbamate, a compound with the chemical identifier CAS No. 2680887-97-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of benzyl N-(1-acetylcyclopropyl)carbamate, particularly the presence of a benzyl group and an acetylcyclopropyl moiety, contribute to its distinct chemical properties and biological interactions.

The benzyl group, characterized by its aromatic ring structure, often enhances the lipophilicity and binding affinity of molecules, making it a common substituent in drug design. On the other hand, the acetylcyclopropyl moiety introduces a rigid cyclic structure that can influence the conformational flexibility and electronic properties of the compound. These structural elements collectively contribute to the compound's potential as a pharmacophore in various therapeutic contexts.

In recent years, there has been a growing interest in carbamate derivatives due to their broad spectrum of biological activities. Carbamates have been explored for their roles as intermediates in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The specific derivative benzyl N-(1-acetylcyclopropyl)carbamate has shown promise in preliminary studies as a potential lead compound for further development.

One of the most compelling aspects of benzyl N-(1-acetylcyclopropyl)carbamate is its potential application in the development of novel therapeutic agents. The compound's unique structural framework suggests that it may interact with biological targets in ways that differ from more conventional pharmacophores. This has opened up avenues for research into its potential role in treating various diseases, including those that are currently challenging to address with existing medications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between benzyl N-(1-acetylcyclopropyl)carbamate and biological targets. These studies have highlighted the compound's ability to bind to specific enzymes and receptors, which could be exploited for therapeutic purposes. For instance, computational studies have suggested that this compound may have inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory drugs.

The synthesis of benzyl N-(1-acetylcyclopropyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 1-acetylcyclopropanol, which is then reacted with benzoyl chloride to form the desired carbamate derivative. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product with minimal side reactions.

Quality control and analytical characterization are critical steps in ensuring the purity and consistency of benzyl N-(1-acetylcyclopropyl)carbamate. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely used to confirm the identity and purity of the compound. These analytical methods provide essential data for understanding its chemical behavior and ensuring its suitability for further applications.

The pharmacological profile of benzyl N-(1-acetylcyclopropyl)carbamate is still under investigation, but preliminary studies suggest that it may exhibit a range of biological activities. For example, it has shown potential as an antagonist for certain ion channels or as an inhibitor of specific metabolic pathways. These findings are particularly exciting because they indicate that this compound could be developed into a lead candidate for novel drug therapies.

In conclusion, benzyl N-(1-acetylcyclopropyl)carbamate (CAS No. 2680887-97-0) is a promising compound with unique structural features that make it an attractive candidate for further pharmaceutical research. Its potential applications in drug development are supported by ongoing studies that explore its biological activities and synthetic pathways. As research continues to uncover new insights into this compound's properties, it is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.